Fusaric Acid
Fusaric Acid
Fusaric acid is a member of pyridines and an aromatic carboxylic acid.
A picolinic acid derivative isolated from various Fusarium species. It has been proposed for a variety of therapeutic applications but is primarily used as a research tool. Its mechanisms of action are poorly understood. It probably inhibits DOPAMINE BETA-HYDROXYLASE, the enzyme that converts dopamine to norepinephrine. It may also have other actions, including the inhibition of cell proliferation and DNA synthesis.
A picolinic acid derivative isolated from various Fusarium species. It has been proposed for a variety of therapeutic applications but is primarily used as a research tool. Its mechanisms of action are poorly understood. It probably inhibits DOPAMINE BETA-HYDROXYLASE, the enzyme that converts dopamine to norepinephrine. It may also have other actions, including the inhibition of cell proliferation and DNA synthesis.
Brand Name:
Vulcanchem
CAS No.:
536-69-6
VCID:
VC0058199
InChI:
InChI=1S/C10H13NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h5-7H,2-4H2,1H3,(H,12,13)
SMILES:
CCCCC1=CN=C(C=C1)C(=O)O
Molecular Formula:
C10H13NO2
Molecular Weight:
179.22 g/mol
Fusaric Acid
CAS No.: 536-69-6
Reference Standards
VCID: VC0058199
Molecular Formula: C10H13NO2
Molecular Weight: 179.22 g/mol
| CAS No. | 536-69-6 |
|---|---|
| Product Name | Fusaric Acid |
| Molecular Formula | C10H13NO2 |
| Molecular Weight | 179.22 g/mol |
| IUPAC Name | 5-butylpyridine-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H13NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h5-7H,2-4H2,1H3,(H,12,13) |
| Standard InChIKey | DGMPVYSXXIOGJY-UHFFFAOYSA-N |
| SMILES | CCCCC1=CN=C(C=C1)C(=O)O |
| Canonical SMILES | CCCCC1=CN=C(C=C1)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Colorform | COLORLESS CRYSTALS |
| Melting Point | 97.0 °C 96-98 °C |
| Description | Fusaric acid is a member of pyridines and an aromatic carboxylic acid. A picolinic acid derivative isolated from various Fusarium species. It has been proposed for a variety of therapeutic applications but is primarily used as a research tool. Its mechanisms of action are poorly understood. It probably inhibits DOPAMINE BETA-HYDROXYLASE, the enzyme that converts dopamine to norepinephrine. It may also have other actions, including the inhibition of cell proliferation and DNA synthesis. |
| Synonyms | 5 Butyl 2 pyridinedicarboxylic Acid 5-Butyl-2-pyridinedicarboxylic Acid Acid, 5-Butyl-2-pyridinedicarboxylic Acid, Fusaric Calcium Fusarate Fusarate, Calcium Fusaric Acid |
| PubChem Compound | 3442 |
| Last Modified | Nov 11 2021 |
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